Cas no 1245215-73-9 (3,5-Difluoropyridine-2-carboxylic acid dimethylamide)

• Product Name: 3,5-Difluoropyridine-2-carboxylic acid dimethylamide
• CAS No: 1245215-73-9
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• MDL: MFCD20228813
• CID: 4690951
• Update Time: 2025-06-09

3,5-Difluoropyridine-2-carboxylic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoropyridine-2-carboxylic acid dimethylamide
• 2-Pyridinecarboxamide,3,5-difluoro-N,N-dimethyl-
• QXMDPBLENIWLIJ-UHFFFAOYSA-N
• 3,5-difluoro-N,N-dimethylpicolinamide
• 3,5-Difluoro-pyridine-2-carboxylic acid dimethylamide

• MDL： MFCD20228813
• Inchi： 1S/C8H8F2N2O/c1-12(2)8(13)7-6(10)3-5(9)4-11-7/h3-4H,1-2H3
• InChI Key： QXMDPBLENIWLIJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1C(N(C)C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Topological Polar Surface Area: 33.2

Additional information on 3,5-Difluoropyridine-2-carboxylic acid dimethylamide

Introduction to 3,5-Difluoropyridine-2-carboxylic acid dimethylamide (CAS No: 1245215-73-9)

3,5-Difluoropyridine-2-carboxylic acid dimethylamide, identified by the chemical compound code CAS No: 1245215-73-9, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable intermediate in the synthesis of various biologically active agents. The presence of fluorine atoms at the 3 and 5 positions, along with the amide functional group at the 2 position, imparts distinct reactivity and stability characteristics that are exploited in synthetic chemistry.

The molecular structure of 3,5-Difluoropyridine-2-carboxylic acid dimethylamide consists of a pyridine ring substituted with two fluorine atoms and an amide group linked to a dimethylamino moiety. This configuration contributes to its versatility as a building block in medicinal chemistry. The fluorine atoms enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the amide functionality provides a site for further chemical modification, enabling the development of more complex derivatives with tailored pharmacological properties.

In recent years, 3,5-Difluoropyridine-2-carboxylic acid dimethylamide has been extensively studied for its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in oncology and inflammatory disease treatments. The fluorinated pyridine core is particularly attractive due to its ability to modulate binding interactions with kinase active sites, leading to improved drug efficacy and selectivity.

Recent studies have demonstrated the utility of 3,5-Difluoropyridine-2-carboxylic acid dimethylamide in the development of small-molecule inhibitors for tyrosine kinases, which are overexpressed in many cancerous tissues. By incorporating this compound into drug candidates, researchers have been able to achieve high-affinity binding to target kinases while minimizing off-target effects. The dimethylamide group also contributes to favorable pharmacokinetic profiles by enhancing solubility and reducing susceptibility to rapid metabolic degradation.

Another area where 3,5-Difluoropyridine-2-carboxylic acid dimethylamide has shown promise is in the treatment of infectious diseases. Fluorinated pyridines are known for their ability to interfere with bacterial and viral replication mechanisms. Researchers have leveraged this property to design inhibitors targeting essential enzymes involved in pathogen metabolism. For instance, derivatives of this compound have been investigated as potential antiviral agents, showing efficacy against RNA viruses by inhibiting key enzymatic processes required for viral replication.

The agrochemical sector has also benefited from the exploration of 3,5-Difluoropyridine-2-carboxylic acid dimethylamide. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. These compounds can target specific enzymes or metabolic pathways in pests while maintaining low toxicity to non-target organisms. The use of fluorinated heterocycles in agrochemicals has gained traction due to their enhanced stability under environmental conditions, leading to prolonged activity and reduced application frequency.

From a synthetic chemistry perspective, 3,5-Difluoropyridine-2-carboxylic acid dimethylamide serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows for further functionalization through various organic transformations, such as nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These synthetic strategies enable chemists to generate libraries of derivatives with diverse biological activities, facilitating high-throughput screening for new drug candidates.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures can significantly alter physicochemical parameters such as lipophilicity, polar surface area, and metabolic stability. These changes can enhance drug absorption, distribution, metabolism, excretion (ADME), and overall therapeutic efficacy. As a result, compounds like 3,5-Difluoropyridine-2-carboxylic acid dimethylamide remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,3,5-Difluoropyridine-2-carboxylic acid dimethylamide (CAS No: 1245215-73-9) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science.* Its unique structural features,* including* fluorinated*pyridine*moieties*and*an*amide*group,*make*it*avaluable*synthetic*tool.*Ongoing*research*continues*to*unveil*its*potential*in*developing*novel*treatments*for*cancer,*infectious*diseases,*and*pest*biocontrol.*As*synthetic*chemistry*advances,*the*spectrum*ofapplications*for*this*molecule*is*expected*to*widen,*further*solidifying*its IMPORTANCE IN MODERN SCIENTIFIC INQUIRY.*